Cas no 1806841-71-3 (3-Cyano-2-(difluoromethyl)-5-fluoro-6-iodopyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-fluoro-6-iodopyridine
• CAS No: 1806841-71-3
• MF: C₇H₂F₃IN₂
• MW: 298.003863811493
• CID: 4874713
• Update Time: 2025-06-07

3-Cyano-2-(difluoromethyl)-5-fluoro-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-fluoro-6-iodopyridine

• Inchi： 1S/C7H2F3IN2/c8-4-1-3(2-12)5(6(9)10)13-7(4)11/h1,6H
• InChI Key： VURDOQJWFCSKMU-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C#N)C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-2-(difluoromethyl)-5-fluoro-6-iodopyridine

Professional Introduction to 3-Cyano-2-(difluoromethyl)-5-fluoro-6-iodopyridine (CAS No. 1806841-71-3)

3-Cyano-2-(difluoromethyl)-5-fluoro-6-iodopyridine (CAS No. 1806841-71-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, presents a promising platform for the development of novel therapeutic agents. The presence of multiple fluorine atoms and an iodine substituent makes it particularly intriguing for synthetic chemists and biologists exploring innovative drug candidates.

The molecular structure of 3-Cyano-2-(difluoromethyl)-5-fluoro-6-iodopyridine incorporates several key functional groups that contribute to its versatility and reactivity. The cyano group at the 3-position introduces a polar character, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Meanwhile, the difluoromethyl group at the 2-position is known for its ability to modulate metabolic stability and binding affinity, making it a valuable moiety in drug design. The fluoro substituent at the 5-position further enhances the compound's lipophilicity, which is often crucial for membrane permeability and bioavailability.

The iodine atom at the 6-position serves as an excellent handle for further chemical modifications, enabling the synthesis of a wide array of derivatives through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high specificity and efficacy in pharmaceutical applications. The combination of these structural features makes 3-Cyano-2-(difluoromethyl)-5-fluoro-6-iodopyridine a versatile intermediate in the synthesis of biologically active compounds.

In recent years, there has been growing interest in leveraging fluorinated pyridines as pharmacophores in drug discovery. The introduction of fluorine atoms into heterocyclic compounds like pyridine can significantly alter their pharmacokinetic properties, including metabolic stability, solubility, and binding affinity. For instance, studies have demonstrated that fluorine substitution can enhance the binding affinity of small molecule inhibitors to their target proteins by improving hydrophobic interactions and reducing rotatable bond count. This has led to the development of several FDA-approved drugs that incorporate fluorinated pyridines into their molecular structure.

One notable area where 3-Cyano-2-(difluoromethyl)-5-fluoro-6-iodopyridine has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in various cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, making them attractive targets for therapeutic intervention. Researchers have utilized this compound as a building block to synthesize novel kinase inhibitors with improved selectivity and potency. The iodine atom allows for facile introduction of additional functional groups that can fine-tune the inhibitory activity against specific kinases.

The difluoromethyl group in particular has been extensively studied for its ability to enhance metabolic stability. In drug development, metabolic degradation can significantly reduce a drug's efficacy and duration of action. By incorporating a difluoromethyl group into a molecule, chemists can often mitigate these issues by introducing a barrier to metabolic enzymes. This has been particularly useful in the design of antiviral and anticancer agents, where long-term stability is crucial for therapeutic success.

Recent advances in computational chemistry have further accelerated the discovery process using compounds like 3-Cyano-2-(difluoromethyl)-5-fluoro-6-iodopyridine. Molecular modeling techniques allow researchers to predict the binding modes and affinities of potential drug candidates before conducting expensive experimental trials. These predictions are often based on detailed knowledge of the compound's three-dimensional structure, including the positions and types of functional groups such as cyano, difluoromethyl, fluoro, and iodine substituents.

The synthesis of 3-Cyano-2-(difluoromethyl)-5-fluoro-6-iodopyridine involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or cross-coupling techniques. The use of palladium catalysts in Stille couplings has been particularly effective for introducing new functional groups while maintaining regioselectivity. Additionally, protecting group strategies may be employed to prevent unwanted side reactions during multi-step syntheses.

In conclusion, 3-Cyano-2-(difluoromethyl)-5-fluoro-6-iodopyridine (CAS No. 1806841-71-3) represents a valuable asset in pharmaceutical research due to its unique structural features and synthetic versatility. Its applications in drug discovery span across various therapeutic areas, particularly kinase inhibition, where it serves as a versatile building block for novel inhibitors. The continued exploration of fluorinated pyridines like this compound will undoubtedly contribute to the development of next-generation therapeutics with improved efficacy and safety profiles.